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In the realm of pharmaceutical and cosmetic formulations, the stability of emulsions is a critical
parameter dictating product efficacy, shelf-life, and aesthetic appeal. Carbomers, high
molecular weight polymers of acrylic acid, are widely employed as gelling agents, thickeners,
and stabilizers in these systems. This guide provides a detailed comparison of two commonly
used grades, Carbomer 934 and Carbomer 941, focusing on their performance in stabilizing
emulsions, supported by experimental data.

Structural Differences and General Properties

Carbomer 934 and Carbomer 941, while both are cross-linked polyacrylic acid polymers, differ
in their cross-linking agent. Carbomer 934 is cross-linked with allyl ethers of sucrose, whereas
Carbomer 941 utilizes allyl ethers of pentaerythritol.[1][2] This subtle structural variation
influences their rheological properties and, consequently, their stabilizing capabilities in
emulsion systems.

Carbomer 934 is characterized by its short flow properties and is well-suited for creating high-
viscosity creams and lotions.[3] In contrast, Carbomer 941 is designed for systems requiring
lower viscosity while still providing excellent emulsion and suspension stability.[4][5][6]

Experimental Comparison of Emulsion Stability

A key study comparing the physical stability of ketoconazole microemulsions thickened with
Carbomer 934 and Carbomer 941 provides valuable insights into their relative performance.[1]
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[2][7][8] The study evaluated various stability parameters over an eight-week period at
controlled temperatures (4°C, 25-30°C, and 40°C).

Data on Physical Stability Parameters

The following tables summarize the key findings from the comparative study at varying
concentrations (0.15% and 0.25%) of each Carbomer.

Table 1: Viscosity of Ketoconazole Microemulsions with Carbomer 934 and Carbomer 941

Formulation Initial Viscosity (cps)
0.15% Carbomer 934 4,364
0.25% Carbomer 934 46,197

Not specified in detail, but generally lower than

0.15% Carbomer 941 i
934 at the same concentration[9]

Not specified in detail, but generally lower than

0.25% Carbomer 941 .
934 at the same concentration[9]

Note: The study mentions that the viscosity of the microemulsion without a thickener was 1,268

cps.[1]

Table 2: Particle Size of Ketoconazole Microemulsions with Carbomer 934 and Carbomer 941

Formulation General Finding

Emulsions with Carbomer 934 exhibited a
Carbomer 934 smaller particle size compared to those with
Carbomer 941 at the same concentration.[1]

Showed a significant difference in particle size
Carbomer 941 when stored at different temperatures, which

was not observed with Carbomer 934.[1][2]

Table 3: Surface Tension of Ketoconazole Microemulsions with Carbomer 934 and Carbomer
941

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/328658780_Comparison_of_carbopol_934_and_941_as_thickeners_on_ketoconazole_microemulsions_based_on_physical_stability
https://discovery.researcher.life/article/comparison-of-carbopol-934-and-941-as-thickeners-on-ketoconazole-microemulsions-based-on-physical-stability/0dbfbc8134da3da8b3bf1d6e19489b09
https://www.semanticscholar.org/paper/Comparison-of-carbopol-934-and-941-as-thickeners-on-Lestari-Yati/9fdb3388c5b113cbe643620236bbf26bbcfb53a9
https://www.benchchem.com/product/b047073?utm_src=pdf-body
http://repository.uhamka.ac.id/id/eprint/638/1/jpsr112018con23.pdf
http://repository.uhamka.ac.id/id/eprint/638/1/jpsr112018con23.pdf
https://scispace.com/pdf/comparison-of-carbopol-934-and-941-as-thickeners-on-46vzdmf9x3.pdf
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://scispace.com/pdf/comparison-of-carbopol-934-and-941-as-thickeners-on-46vzdmf9x3.pdf
https://scispace.com/pdf/comparison-of-carbopol-934-and-941-as-thickeners-on-46vzdmf9x3.pdf
https://www.researchgate.net/publication/328658780_Comparison_of_carbopol_934_and_941_as_thickeners_on_ketoconazole_microemulsions_based_on_physical_stability
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Formulation General Finding

Microemulsions with Carbomer 934
Carbomer 934 demonstrated stronger surface tension than
those with Carbomer 941.[1]

Exhibited lower surface tension compared to
Carbomer 934.[1]

Carbomer 941

Based on the comprehensive evaluation, the research concluded that a 0.15% concentration of
Carbomer 934 provided better overall physical stability to the ketoconazole microemulsion
compared to Carbomer 941, considering the effects of temperature and storage duration.[1][2]

[7]8]

Experimental Protocols

The following are the detailed methodologies employed in the key comparative study to assess
emulsion stability.

1. Preparation of the Microemulsion Gel:
o Aketoconazole microemulsion was prepared using virgin coconut oil as the oil phase.

o Carbomer 934 or Carbomer 941 was added as a thickening agent at concentrations of
0.15% and 0.25%.

e The mixture was stirred until a homogenous gel was formed.
2. Stability Testing:

e The prepared microemulsion gels were stored for eight weeks under three different
temperature conditions: 4°C, 25-30°C (room temperature), and 40°C.[1][2]

o Samples were withdrawn at predetermined time intervals for analysis.
3. Physical Stability Assessment:

¢ Organoleptic Observation: Visual inspection for any changes in color, odor, and consistency.
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* pH Measurement: The pH of the samples was measured using a calibrated pH meter.

» Viscosity Measurement: A viscometer was used to determine the viscosity of the emulsion
gels.

o Particle Size and Zeta Potential Analysis: Particle size and zeta potential were measured to
assess the stability of the dispersed phase.[1][2]

o Surface Tension Measurement: The surface tension of the formulations was determined
using a tensiometer.[1]

Experimental Workflow for Emulsion Stability
Evaluation
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Caption: Experimental workflow for comparing the stability of emulsions stabilized with
Carbomer 934 and Carbomer 941.

Conclusion

The selection between Carbomer 934 and Carbomer 941 for stabilizing emulsions depends on
the desired final product characteristics. Experimental evidence suggests that for applications
requiring higher viscosity and robust physical stability, particularly in terms of particle size
consistency across varying temperatures, Carbomer 934 at a low concentration (e.g., 0.15%)
is a superior choice.[1][2] Conversely, Carbomer 941 is more suitable for formulations where
lower viscosity is desired, although it may exhibit greater sensitivity to temperature-induced
changes in particle size.[1][4] This comparative guide, based on available experimental data,
provides a foundational understanding for researchers and formulation scientists in making an
informed decision for their specific emulsion systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Carbomer 934 and
Carbomer 941 in Emulsion Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047073#comparing-the-stability-of-carbomer-934-
and-carbomer-941-in-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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